Cas no 98123-77-4 (1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)-)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)-
• CAS No: 98123-77-4
• MF: C₁₆H₁₁ClN₄O
• MW: 310.737741708755
• CID: 1990045
• PubChem ID: 712689
• Update Time: 2025-04-21

1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazine, 6-chloro-3-(4-methoxyphenyl)-
• 6-chloro-3-(4-Methoxy-phenyl)-[1,2,4]triazolo[3,4-a]phthalazine
• 98123-77-4
• 6-chloro-3-(4-methoxyphenyl)[1,2,4]triazolo[3,4-a]phthalazine
• AG-690/34449032
• STK066379
• ZHGVCXDOKBSJBV-UHFFFAOYSA-N
• EU-0041463
• DB-333411
• CCG-18370
• SR-01000461580
• SCHEMBL496814
• 6-chloro-3-(4-methoxyphenyl)-[1,2,4]triazolo[3,4-a]phthalazine
• SR-01000461580-1
• BRD-K72379720-001-01-3
• AKOS000601807
• 4-(6-chloro[1,2,4]triazolo[3,4-a]phthalazin-3-yl)phenyl methyl ether
• 6-Chloro-3-(4-methoxyphenyl)-1,2,4-triazolo[3,4-a]phthalazine
• 6-chloro-3-(4-methoxy-phenyl)[1,2,4]triazolo[3,4-a]phthalazine

• Inchi： 1S/C16H11ClN4O/c1-22-11-8-6-10(7-9-11)15-18-19-16-13-5-3-2-4-12(13)14(17)20-21(15)16/h2-9H,1H3
• InChI Key： ZHGVCXDOKBSJBV-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=CC=2C2=NN=C(C3C=CC(=CC=3)OC)N2N=1

Computed Properties

• Exact Mass: 310.0621387Da
• Monoisotopic Mass: 310.0621387Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.3Ų